Cas no 1416345-60-2 (5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidinone core with a 2-chlorophenyl substitution at the 1-position and an amino group at the 5-position. This structure imparts potential pharmacological relevance, particularly in kinase inhibition and central nervous system (CNS) targeting applications. The chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability, while the amino group offers a site for further derivatization. Its rigid fused-ring system contributes to selective binding interactions, making it a valuable intermediate in medicinal chemistry research. The compound's stability and synthetic versatility further support its utility in developing biologically active molecules.

5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one structure

1416345-60-2 structure

Product Name:5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

CAS No:1416345-60-2

MF:C₁₁H₈ClN₅O

MW:261.667119979858

CID:5059152

Update Time:2025-10-31

5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 5-Amino-1-(2-chloro-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
- Inchi： 1S/C11H8ClN5O/c12-8-3-1-2-4-9(8)17-10-7(5-15-17)11(18)16(13)6-14-10/h1-6H,13H2
- InChI Key： WRICBQYABDUTFT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1N1C2=C(C=N1)C(N(C=N2)N)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 376
XLogP3: 1.1
Topological Polar Surface Area: 76.5

5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287563-1g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	1g	$542	2021-08-18
Chemenu	CM287563-5g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	5g	$1127	2021-08-18
Chemenu	CM287563-10g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	10g	$1543	2021-08-18
Chemenu	CM287563-1g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	1g	$542	2023-02-18
Chemenu	CM287563-5g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	5g	$1127	2023-02-18
Chemenu	CM287563-10g	5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one	1416345-60-2	97%	10g	$1543	2023-02-18

5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Related Literature

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Additional information on 5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Comprehensive Overview of 5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416345-60-2)

The compound 5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416345-60-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, has attracted attention for its versatility in drug discovery, particularly in targeting kinase-related pathways. Researchers are increasingly exploring its applications in cancer therapeutics, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine and personalized healthcare.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. The 5-Amino-1-(2-chlorophenyl) derivative stands out due to its ability to modulate key enzymatic activities, making it a candidate for kinase inhibition. This aligns with the growing interest in targeted therapies, as evidenced by frequent searches for terms like "kinase inhibitors in oncology" and "pyrazolo[3,4-d]pyrimidine derivatives" in scientific databases. Its chlorophenyl moiety further enhances its binding affinity, a feature often highlighted in structure-activity relationship (SAR) studies.

From a synthetic perspective, the compound's CAS No. 1416345-60-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry optimization frequently seek this compound for lead compound refinement or scaffold hopping strategies. Its stability under physiological conditions also makes it suitable for in vitro and in vivo assays, addressing common queries about "bioavailability of heterocyclic compounds" and "metabolic stability in drug development".

Beyond its pharmaceutical relevance, 5-Amino-1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one exemplifies the intersection of organic synthesis and biotechnology. Its pyrimidine ring system is a hallmark of nucleobase analogs, linking it to broader discussions on epigenetic modifiers and gene expression regulation. This connection resonates with trending topics like "RNA-targeted therapeutics" and "small molecules in CRISPR-Cas9 systems", frequently searched in AI-driven literature reviews.

Quality control and analytical characterization of this compound involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP) standards. These protocols address industry concerns about "batch-to-batch reproducibility" and "impurity profiling", which dominate forums on contract research organization (CRO) collaborations.

In summary, CAS No. 1416345-60-2 represents a multifaceted tool for modern drug discovery, bridging gaps between chemical synthesis, biological evaluation, and therapeutic innovation. Its adaptability to structure-based drug design and relevance to disease mechanisms ensure its continued prominence in peer-reviewed studies and patent filings.